molecular formula C23H31NO9 B1367704 Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside CAS No. 220341-05-9

Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

Cat. No. B1367704
CAS RN: 220341-05-9
M. Wt: 465.5 g/mol
InChI Key: QXLOEENEEZXYQZ-GNJRFXKQSA-N
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Description

Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside, also known as PTAG, is a remarkable biomedicine employed for various ailments . Its bioactivity holds substantial potential for drug synthesis targeting bacterial infections, inflammation, and associated disorders .


Molecular Structure Analysis

The molecular formula of PTAG is C23H31NO9 . The IUPAC name is [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-(3-phenylpropoxy)oxan-2-yl]methyl acetate . The InChI key is QXLOEENEEZXYQZ-GNJRFXKQSA-N .


Physical And Chemical Properties Analysis

The molecular weight of PTAG is 465.49 . Other physical and chemical properties are not detailed in the search results.

Scientific Research Applications

Proteomics Research

This compound, with the CAS number 220341-05-9, is utilized in proteomics research . It’s a specialized biochemical used for the analysis and identification of proteins involved in various biological processes .

Drug Synthesis for Bacterial Infections

Due to its bioactivity, this compound has potential applications in drug synthesis targeting bacterial infections . Its structure allows for the development of novel antibiotics .

Anti-inflammatory Drug Development

The compound’s properties also make it suitable for creating drugs aimed at reducing inflammation . Researchers are exploring its efficacy in treating inflammatory disorders .

Carbohydrate-based Drug Design

As a monosaccharide derivative, it serves as a building block in the synthesis of complex carbohydrate-based drugs . These drugs can target a variety of diseases, including cancer and viral infections .

Antimicrobial Applications

The compound exhibits antimicrobial attributes , making it a candidate for developing treatments against microbial infections, including those caused by fungi and bacteria .

Enzyme Activity Inhibition

It has been found to inhibit certain enzyme activities linked to bacterial and fungal infections . This property is crucial for the development of antifungal and antibacterial drugs .

properties

IUPAC Name

[(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-(3-phenylpropoxy)oxan-2-yl]methyl acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H31NO9/c1-14(25)24-20-22(32-17(4)28)21(31-16(3)27)19(13-30-15(2)26)33-23(20)29-12-8-11-18-9-6-5-7-10-18/h5-7,9-10,19-23H,8,11-13H2,1-4H3,(H,24,25)/t19-,20-,21-,22-,23-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QXLOEENEEZXYQZ-GNJRFXKQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1C(C(C(OC1OCCCC2=CC=CC=C2)COC(=O)C)OC(=O)C)OC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OCCCC2=CC=CC=C2)COC(=O)C)OC(=O)C)OC(=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H31NO9
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70585910
Record name 3-Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70585910
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

465.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

CAS RN

220341-05-9
Record name 3-Phenylpropyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70585910
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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